Cas no 1019380-49-4 (1-{1-[(3-chlorophenyl)methyl]piperidin-2-yl}methanamine)

• Product Name: 1-{1-[(3-chlorophenyl)methyl]piperidin-2-yl}methanamine
• CAS No: 1019380-49-4
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• CID: 4567743
• Update Time: 2025-06-12

1-{1-[(3-chlorophenyl)methyl]piperidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-[(3-chlorophenyl)methyl]piperidin-2-yl}methanamine
• 1-{1-[(3-chlorophenyl)methyl]piperidin-2-yl}methanamine

• Inchi： 1S/C13H19ClN2/c14-12-5-3-4-11(8-12)10-16-7-2-1-6-13(16)9-15/h3-5,8,13H,1-2,6-7,9-10,15H2
• InChI Key： VRXJFIYVRMSOSG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Cl)=C2)CCCCC1CN

Computed Properties

• Exact Mass: 238.123676g/mol
• Monoisotopic Mass: 238.123676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 238.75g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 29.3Ų

1-{1-[(3-chlorophenyl)methyl]piperidin-2-yl}methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-{1-[(3-chlorophenyl)methyl]piperidin-2-yl}methanamine

Professional Introduction to Compound with CAS No. 1019380-49-4 and Product Name: 1-{1-[(3-chlorophenyl)methyl]piperidin-2-yl}methanamine

The compound with the CAS number 1019380-49-4 and the product name 1-{1-[(3-chlorophenyl)methyl]piperidin-2-yl}methanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structure of this compound, featuring a piperidine ring substituted with a chlorophenylmethyl group and an amine functional group, suggests a high degree of chemical complexity that may contribute to its unique pharmacological properties.

In recent years, there has been a growing interest in the development of novel psychoactive substances that target central nervous system (CNS) receptors. The piperidine scaffold is particularly well-known for its presence in many CNS-active drugs, including antidepressants, antipsychotics, and anxiolytics. The substitution pattern in 1-{1-[(3-chlorophenyl)methyl]piperidin-2-yl}methanamine may confer specific interactions with these receptors, making it a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its potential role as a precursor in the synthesis of more complex molecules. The presence of both an amine and a chlorophenylmethyl group provides multiple points for functionalization, allowing chemists to explore various structural modifications. These modifications could lead to the discovery of new compounds with enhanced pharmacological activity or improved pharmacokinetic profiles.

Recent studies have highlighted the importance of optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. The structural features of 1-{1-[(3-chlorophenyl)methyl]piperidin-2-yl}methanamine make it an interesting candidate for such optimization efforts. For instance, the piperidine ring can be modified to improve solubility, while the amine group can be used to enhance binding affinity to biological targets.

The synthesis of this compound involves several key steps that require careful optimization to ensure high yield and purity. One critical step is the formation of the piperidine ring, which can be achieved through various cyclization reactions. Another important step is the introduction of the chlorophenylmethyl group, which may require protective group strategies to prevent unwanted side reactions.

From a computational chemistry perspective, molecular modeling techniques can be employed to predict the binding modes of this compound to potential biological targets. These predictions can guide experimental efforts by identifying key interactions that may enhance pharmacological activity. Additionally, quantum mechanical calculations can provide insights into the electronic structure of the molecule, which may help in designing analogs with improved properties.

The pharmacological evaluation of 1-{1-[(3-chlorophenyl)methyl]piperidin-2-yl}methanamine is another critical aspect that warrants detailed investigation. Initial studies suggest that this compound may exhibit effects on neurotransmitter systems relevant to mood regulation and cognitive function. Further research is needed to elucidate its mechanism of action and assess its potential therapeutic applications.

In conclusion, the compound with CAS number 1019380-49-4 and product name 1-{1-[(3-chlorophenyl)methyl]piperidin-2-yl}methanamine represents a promising lead in pharmaceutical research. Its unique structural features and potential for functionalization make it an attractive candidate for further development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in discovering new therapies for neurological and psychiatric disorders.